4-{[(3-methylphenyl)acetyl]amino}benzamide

• IUPAC Name: 4-[[2-(3-methylphenyl)acetyl]amino]benzamide
• InChI: InChI=1S/C16H16N2O2/c1-11-3-2-4-12(9-11)10-15(19)18-14-7-5-13(6-8-14)16(17)20/h2-9H,10H2,1H3,(H2,17,20)(H,18,19)
• InChI Key: ZGFNWLCRZSNCFZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CC(=O)NC2=CC=C(C=C2)C(=O)N
• Molecular Formula: C16H16N2O2
• Molecular Weight: 268.31 g/mol

Description

4-{[(3-methylphenyl)acetyl]amino}benzamide is a chemical compound that has been widely studied for its potential use in scientific research. This compound is also known as MPAA and has been found to have various biochemical and physiological effects.

Mechanism of Action

The mechanism of action of MPAA is not fully understood. However, it has been found to inhibit PARP, which is involved in DNA repair. This inhibition leads to the accumulation of DNA damage, which can ultimately lead to cell death. MPAA has also been found to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects
MPAA has been found to have various biochemical and physiological effects. It has been found to inhibit PARP activity, induce cell death in cancer cells, and reduce inflammation. MPAA has also been found to have neuroprotective effects and has been shown to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One advantage of using MPAA in lab experiments is its potential as an anticancer agent. It has been found to induce cell death in cancer cells and may be useful in the development of new cancer treatments. Another advantage is its neuroprotective effects, which may be useful in the development of treatments for neurodegenerative diseases.
One limitation of using MPAA in lab experiments is its potential toxicity. It has been found to have toxic effects on normal cells, and further research is needed to determine its safety for use in humans. Another limitation is the lack of understanding of its mechanism of action, which makes it difficult to optimize its use in lab experiments.

Future Directions

There are several future directions for further research on MPAA. One direction is the development of new cancer treatments based on its ability to induce cell death in cancer cells. Another direction is the development of treatments for neurodegenerative diseases based on its neuroprotective effects. Further research is also needed to fully understand its mechanism of action and to determine its safety for use in humans.

Synthesis Methods

The synthesis of MPAA can be achieved through a multi-step process. The first step involves the reaction of 3-methylbenzoyl chloride with aniline to form 3-methyl-N-phenylbenzamide. This intermediate compound is then reacted with thionyl chloride to form 3-methyl-N-phenylbenzamide chloride. The final step involves the reaction of 3-methyl-N-phenylbenzamide chloride with 3-aminobenzoic acid to form 4-{[(3-methylphenyl)acetyl]amino}benzamide.

Scientific Research Applications

MPAA has been found to have various scientific research applications. It has been studied as a potential inhibitor of the enzyme poly (ADP-ribose) polymerase (PARP), which is involved in DNA repair. MPAA has also been studied as a potential anticancer agent and has been found to induce cell death in cancer cells. Additionally, MPAA has been studied for its potential use in the treatment of neurodegenerative diseases.